Cas no 2385350-78-5 (2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid
• CAS No: 2385350-78-5
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 6310663
• PubChem ID: 165889947
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid
• EN300-1589549
• 2385350-78-5
• 2-{[(tert-butoxy)carbonyl](methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid

• Inchi： 1S/C12H24N2O4/c1-11(2,3)18-10(17)14(7)12(4,9(15)16)8-13(5)6/h8H2,1-7H3,(H,15,16)
• InChI Key： AXELDEVLTFBSIY-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C(=O)O)(C)CN(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid

Introduction to 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid (CAS No. 2385350-78-5)

2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid, identified by the chemical compound code CAS No. 2385350-78-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a complex structure with multiple functional groups, exhibits unique chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid consists of a branched chain with an amino group substituted at the third carbon position, a tert-butoxycarbonyl (Boc) protecting group at the second carbon, and a dimethylamino group at the same position. This configuration imparts stability and reactivity characteristics that are highly beneficial in synthetic chemistry. The Boc group, in particular, serves as an effective protecting agent for amino groups during multi-step syntheses, ensuring selective reactions without unwanted side products.

Recent advancements in medicinal chemistry have highlighted the importance of such chiral and functionalized building blocks in drug discovery. The presence of both dimethylamino and tert-butoxy carbonyl moieties allows for versatile modifications, making this compound a promising candidate for the development of novel therapeutic agents. For instance, its incorporation into peptidomimetics has shown potential in modulating enzyme activity and receptor interactions, which are critical for treating diseases such as cancer, inflammation, and neurological disorders.

In the realm of synthetic methodologies, 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid has been utilized in the construction of complex cyclic peptides and non-peptide analogs. The tertiary amine functionality provides a handle for further derivatization via reductive amination or diazotization reactions, enabling the formation of amide bonds essential for protein mimicry. Moreover, its stability under various reaction conditions makes it an ideal candidate for high-throughput screening programs aimed at identifying new drug candidates.

One of the most compelling aspects of this compound is its role in peptidomimetic drug design. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The structural features of 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid contribute to its effectiveness in this context by providing a scaffold that can be modified to target specific biological pathways. For example, modifications at the dimethylamino position have been shown to enhance binding affinity to protein targets, while the Boc-protected amino group ensures controlled reaction kinetics during synthesis.

Recent studies have also explored the use of this compound in the development of protease inhibitors, which are crucial for treating viral infections and cancer. The ability to incorporate multiple functional groups into a single molecule allows chemists to fine-tune properties such as solubility, metabolic stability, and binding affinity. This flexibility is particularly important when designing drugs that must interact with biological systems in complex ways. The CAS No. 2385350-78-5 identifier ensures precise tracking and quality control throughout the research and development process.

The synthesis of 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid involves multi-step organic transformations that highlight modern synthetic techniques such as transition metal catalysis and asymmetric hydrogenation. These methods not only improve yield but also enhance enantioselectivity, which is critical for pharmaceutical applications where chirality plays a decisive role in biological activity. The compound’s synthesis often begins with readily available precursors like 2-methylpropanoic acid derivatives, which undergo sequential functionalization to introduce the desired substituents.

In conclusion, 2-{(tert-butoxy)carbonyl(methyl)amino}-3-(dimethylamino)-2-methylpropanoic acid (CAS No. 2385350-78-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad applicability in drug discovery. Its role in peptidomimetic design, protease inhibition, and other therapeutic areas underscores its importance as a building block for next-generation therapeutics. As research continues to uncover new synthetic pathways and biological targets, this compound is poised to remain at the forefront of medicinal chemistry innovation.